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Compound of Interest

Compound Name: DL-ORNITHINE:HCL (15N2)

Cat. No.: B1579832

Get Quote

Executive Summary: The "Isotope Trap"
Bottom Line Up Front: DL-Ornithine:HCl (

) is a stable isotope compound. It is NOT radioactive.

The most frequent compliance error observed with this material is the accidental routing of

waste into radioactive waste streams. This incurs unnecessary disposal costs (often 10-50x
higher than chemical waste) and triggers redundant regulatory scrutiny. Treat this substance as
a standard chemical reagent (Amino Acid Hydrochloride) unless it has been cross-
contaminated with actual radiolabels (e.g.,

or

) during your specific workflow.

Part 1: Chemical Profile & Hazard Identification
Before disposal, you must characterize the waste. DL-Ornithine HCl is generally non-

hazardous under GHS standards, but the hydrochloride moiety creates acidic aqueous

solutions that may require neutralization.
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Parameter Specification

Chemical Name
DL-Ornithine Hydrochloride (

)

Unlabeled CAS 1069-31-4 (Generic DL-Ornithine HCl)

Labeled CAS Varies by vendor (Refer to specific SDS)

Isotope
Nitrogen-15 (

) - Stable, Non-Radioactive

Physical State White Crystalline Powder

Acidity (pH) ~3.0 - 5.0 (in 5% aqueous solution due to HCl)

RCRA Status Non-Hazardous (Not P-listed or U-listed)

Primary Hazard Low.[1][2][3] Mild irritant (eyes/respiratory).

Part 2: Disposal Decision Logic (Workflow)
The following decision tree illustrates the correct disposal pathway based on the physical state

and solvent matrix of your waste.
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Figure 1: Logical workflow for segregating stable isotope waste streams to ensure compliance

and cost-efficiency.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Material or Spill Cleanup)
Context: Used for disposing of pure powder or contaminated solid consumables (gloves,

weighing boats).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1579832/docs?utm_src=pdf-body-img#dl-ornithine-hcl-proper-disposal-procedures-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Do not mix with radioactive solid waste.

Packaging: Place material in a clear, sealable polyethylene bag or the original container.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Critical Step: Explicitly write "Stable Isotope (

)" on the label to prevent EHS personnel from flagging it as unknown radiological waste
during pickups.

Disposal: Place in the standard laboratory solid chemical waste drum.

Protocol B: Aqueous Liquid Waste (Buffers & Stock Solutions)
Context: Leftover stock solutions dissolved in water, PBS, or mild buffers.

Option 1: Drain Disposal (Conditional)

Many municipalities and university EHS protocols allow drain disposal for dilute amino

acid solutions as they are biodegradable [1].

Requirement: Adjust pH to between 5.5 and 9.0 using Sodium Hydroxide (NaOH) or

Sodium Bicarbonate (

) to neutralize the HCl component.

Flush: Flush with 20x volume of water.

Warning: Never assume drain disposal is permitted without checking your facility's specific

wastewater permit.

Option 2: Aqueous Waste Collection (Preferred)

If your facility operates under "Zero Discharge" or strict BOD (Biological Oxygen Demand)

limits:

Collect in a carboy labeled "Non-Hazardous Aqueous Waste."
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List contents as "Water (99%), DL-Ornithine HCl (1%)."

Protocol C: Mixed Solvent Waste (HPLC/LC-MS Effluent)
Context: Waste generated during mass spectrometry analysis containing organic modifiers

(Methanol, Acetonitrile, Formic Acid).

Strict Segregation: Never pour organic solvents down the drain.

Collection: Collect in the appropriate "Organic Waste" carboy (e.g., Flammable or

Halogenated, depending on the co-solvent).[4]

Compatibility: Ornithine HCl is compatible with standard organic waste streams. It does not

present explosion hazards (like azides) or peroxide formation risks.

Part 4: Regulatory Compliance & Documentation[1][7]
1. RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), DL-Ornithine HCl is not a listed

hazardous waste (40 CFR 261.33). However, if mixed with hazardous solvents (e.g.,

Acetonitrile), the mixture assumes the hazard characteristics of the solvent (Ignitability - D001)

[2].

2. Labeling Best Practices
To maintain trust with your safety officers, use the following nomenclature on waste tags:

Correct: "Waste DL-Ornithine HCl (

Stable Isotope)"

Incorrect: "Isotope Waste" (Implies radioactivity)

Incorrect: "Ornithine" (Too vague; omits the HCl acid salt nature)

3. Container Management
Triple Rinse: Empty reagent bottles should be triple-rinsed with water.
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Defacing: Deface the original label using a marker to cross out the chemical name and any

hazard symbols before discarding the bottle in glass trash or recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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